2,5-dichloro-N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide hydrochloride

• IUPAC Name: 2,5-dichloro-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide;hydrochloride
• InChI: InChI=1S/C17H17Cl2N3O2S2.ClH/c1-21(2)6-7-22(16(23)11-9-14(18)26-15(11)19)17-20-12-8-10(24-3)4-5-13(12)25-17;/h4-5,8-9H,6-7H2,1-3H3;1H
• InChI Key: BUPCTRCSCUJZMH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=CC(=C2)OC)C(=O)C3=C(SC(=C3)Cl)Cl.Cl
• Molecular Formula: C17H18Cl3N3O2S2
• Molecular Weight: 466.8 g/mol

Description

2,5-dichloro-N-(2-(dimethylamino)ethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H18Cl3N3O2S2 and its molecular weight is 466.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Several studies have been conducted on the synthesis and characterization of novel compounds with structural similarities to the specified chemical. For example, the work by Roman (2013) focuses on the generation of a structurally diverse library of compounds through alkylation and ring closure reactions, using a ketonic Mannich base derived from 2-acetylthiophene as a starting material. This research highlights the versatility of such compounds in synthesizing a wide array of chemical structures for further biological evaluation (Roman, 2013).

Antimicrobial and Antitubercular Activity

Compounds with structural features similar to the one have been evaluated for their antimicrobial and antitubercular properties. Marvadi et al. (2020) designed, synthesized, and evaluated a series of novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides for antitubercular activity, demonstrating the potential of these compounds in combating Mycobacterium tuberculosis with promising results and lower cytotoxicity profiles (Marvadi et al., 2020).

Potential Therapeutic Uses

The synthesis and pharmacological evaluation of new compounds have also been directed towards exploring potential therapeutic applications. For instance, the synthesis of novel 5-HT3 receptor antagonists, as detailed by Mahesh et al. (2011), showcases the design and creation of quinoxalin-2-carboxamides to meet the pharmacophoric requirements for antagonism against 5-HT3 receptors. These compounds exhibit potential as anti-depressants, showcasing the broad therapeutic applications of these chemical structures (Mahesh et al., 2011).